3-Fluoro-5-(4-methylsulfonylphenyl)phenol, 95%
Overview
Description
3-Fluoro-5-(4-methylsulfonylphenyl)phenol, 95%, also known as 4-fluoro-5-(4-methylsulfonylphenyl)phenol, is a fluoro-substituted phenol with a wide range of applications in scientific research. It is a colorless solid that is soluble in organic solvents such as ethanol, acetonitrile, and dimethyl sulfoxide (DMSO). This compound has been widely used as a reagent in organic synthesis due to its unique properties. It is also used as a starting material in the synthesis of various pharmaceuticals, agrochemicals, and other compounds.
Mechanism of Action
The mechanism of action of 3-fluoro-5-(4-methylsulfonylphenyl)phenol, 95%, is not fully understood. However, it is known that this compound acts as an electron-withdrawing group, which can affect the reactivity of other molecules. It is also known to be a weak acid, which can affect the stability of other compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-fluoro-5-(4-methylsulfonylphenyl)phenol, 95%, are not well understood. Studies have shown that this compound can inhibit the growth of certain bacteria, suggesting that it may have antibacterial properties. However, further research is needed to determine the exact biochemical and physiological effects of this compound.
Advantages and Limitations for Lab Experiments
The advantages of using 3-fluoro-5-(4-methylsulfonylphenyl)phenol, 95%, in laboratory experiments include its low cost, its availability, and its wide range of applications. It is also relatively easy to handle and store. However, it is important to note that this compound is toxic and should be handled with care. In addition, it is highly reactive and can react with other compounds, so it should be used with caution.
Future Directions
The future directions for 3-fluoro-5-(4-methylsulfonylphenyl)phenol, 95%, include further research into its biochemical and physiological effects, as well as its potential applications in pharmaceuticals, agrochemicals, and other compounds. Additionally, further research could explore the potential of this compound as a ligand in coordination chemistry. Finally, further research could explore the potential of this compound as a reagent in organic synthesis.
Synthesis Methods
The synthesis of 3-fluoro-5-(4-methylsulfonylphenyl)phenol, 95%, is typically achieved through a two-step process. The first step involves the reaction of 4-methylsulfonylphenol with anhydrous hydrogen fluoride in the presence of a catalyst, such as a Lewis acid. This reaction produces 4-methylsulfonyl-3-fluorophenol, which is then reacted with anhydrous sodium hydroxide to yield 3-fluoro-5-(4-methylsulfonylphenyl)phenol, 95%.
Scientific Research Applications
3-Fluoro-5-(4-methylsulfonylphenyl)phenol, 95%, is widely used in scientific research due to its unique properties. It has been used as a reagent in organic synthesis for the preparation of various pharmaceuticals, agrochemicals, and other compounds. It has also been used as a starting material for the synthesis of various heterocyclic compounds and as an intermediate in the synthesis of other compounds. In addition, it has been used as a ligand in coordination chemistry.
properties
IUPAC Name |
3-fluoro-5-(4-methylsulfonylphenyl)phenol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11FO3S/c1-18(16,17)13-4-2-9(3-5-13)10-6-11(14)8-12(15)7-10/h2-8,15H,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZOTQLFJDRWFHCS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=CC=C(C=C1)C2=CC(=CC(=C2)F)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11FO3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00684501 |
Source
|
| Record name | 5-Fluoro-4'-(methanesulfonyl)[1,1'-biphenyl]-3-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00684501 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
266.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261894-27-2 |
Source
|
| Record name | [1,1′-Biphenyl]-3-ol, 5-fluoro-4′-(methylsulfonyl)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1261894-27-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-Fluoro-4'-(methanesulfonyl)[1,1'-biphenyl]-3-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00684501 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
